Cas no 2228804-14-4 (2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228804-14-4
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6529477
• PubChem ID: 165656317
• Update Time: 2025-05-26

2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol
• 2228804-14-4
• EN300-1963226

• Inchi： 1S/C8H5F4NO3/c9-4-1-2-5(13(15)16)7(10)6(4)8(11,12)3-14/h1-2,14H,3H2
• InChI Key： VEOWFBRVPVEBEI-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C(=CC=C(C=1F)[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol (CAS No. 2228804-14-4)

2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol (CAS No. 2228804-14-4) is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both fluorine and nitro substituents, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The structural framework of 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol consists of a phenyl ring substituted with fluorine atoms at the 2 and 6 positions, as well as a nitro group at the 3 position. The presence of these fluorine atoms introduces electron-withdrawing effects that can enhance the lipophilicity and metabolic stability of the molecule, while the nitro group contributes to its reactivity and potential interaction with biological targets. The ethan-1-ol moiety at the other end of the molecule provides a hydroxyl functional group that can participate in hydrogen bonding interactions, further influencing its binding affinity and selectivity.

In recent years, there has been growing interest in the development of fluorinated nitroaromatic compounds as potential therapeutic agents. The introduction of fluorine atoms into aromatic rings has been shown to improve drug properties such as bioavailability, metabolic stability, and binding affinity. Similarly, the presence of nitro groups has been associated with potent biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of these two functional groups in 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The unique structural features of 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol suggest that it may exhibit a range of biological activities by interacting with different target proteins or enzymes. For instance, fluorinated nitroaromatic compounds have been reported to inhibit kinases and other enzymes involved in cancer signaling pathways. Additionally, the hydroxyl group on the ethan-1-ol moiety could serve as a site for further chemical modification to enhance specific biological properties.

Recent studies have highlighted the importance of fluorine substitution in enhancing the efficacy of drug candidates. Fluorine atoms can influence both the electronic properties and steric environment of a molecule, leading to improved binding to biological targets. In particular, C-F bonds are known for their strength and stability, which can contribute to increased metabolic resistance and prolonged half-life in vivo. The dual presence of fluorine atoms in 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol may therefore enhance its pharmacological profile compared to non-fluorinated analogs.

The nitro group in this compound also plays a crucial role in its potential biological activity. Nitroaromatic compounds have been extensively studied for their pharmacological properties due to their ability to undergo bioactivation via reduction to amine derivatives. This bioactivation process can lead to increased reactivity with biological targets, potentially resulting in potent therapeutic effects. Furthermore, the electron-withdrawing nature of the nitro group can influence the electronic distribution within the molecule, affecting its binding interactions and overall pharmacokinetic behavior.

From a synthetic perspective, 2-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-ol represents an interesting challenge for organic chemists due to its complex structural features. The synthesis involves multiple steps requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in developing novel pharmaceuticals.

The potential applications of CAS No 2228804-14-4 extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are often used in agrochemicals due to their enhanced stability and bioavailability under environmental conditions. Additionally, 2228804-14-4 could serve as a building block for more complex molecules with tailored properties for specialized applications.

In conclusion, 2228804-14-4 is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising both fluorine and nitro substituents—make it an attractive candidate for further exploration as a lead molecule for novel therapeutics. The combination of these functional groups offers opportunities for modulating biological activity while improving drug-like properties such as lipophilicity and metabolic stability. As research continues, 2228804-14-4 may emerge as an important intermediate or starting material in future drug discovery efforts.